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Compound of Interest

Compound Name:
3-(2-Amino-2-oxoethyl)-5-

methylhexanoic acid

Cat. No.: B069443 Get Quote

Welcome to the technical support center for Pregabalin applications. This guide is designed for

researchers, scientists, and drug development professionals. While Pregabalin is classified as

a highly soluble compound, specific experimental conditions can present challenges in

maintaining its solubility. This resource provides in-depth, evidence-based answers and

troubleshooting protocols to help you navigate these nuances effectively.

Frequently Asked Questions (FAQs): Understanding
Pregabalin's Solubility Profile
This section addresses the most common questions regarding the aqueous solubility of

Pregabalin, establishing a foundational understanding of its physicochemical properties.

Q1: Is Pregabalin considered a poorly soluble compound?

A: No, quite the opposite. Pregabalin is classified as a Biopharmaceutics Classification System

(BCS) Class 1 drug by regulatory bodies like the U.S. FDA.[1][2] This classification is reserved

for compounds with both high solubility and high permeability.[3] Its oral bioavailability is

approximately 90% or higher, which is indicative of its high permeability and is independent of

the dose, further supporting its classification.[1][3] The perception of "solubility issues" typically

arises from specific formulation contexts rather than poor intrinsic solubility.

Q2: What is the documented aqueous solubility of Pregabalin?
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A: Pregabalin is freely soluble in water and across a wide range of acidic and basic aqueous

solutions.[4][5] The saturation solubility in aqueous media at room temperature is generally

reported to be greater than 30 mg/mL across a pH range of 1 to 13.[6] However, its solubility is

pH-dependent, exhibiting its lowest values near its isoelectric point.

Table 1: Physicochemical Properties of Pregabalin

Parameter Value Source(s)

BCS Class Class 1 [1][2][7][8]

Molecular Formula C₈H₁₇NO₂ [9]

Molecular Weight 159.23 g/mol [10]

pKa₁ (Carboxyl) 4.2 [11]

pKa₂ (Amine) 10.6 [11]

Appearance
White to off-white crystalline

solid
[6]

Table 2: Aqueous Solubility of Pregabalin as a Function of pH

pH of Medium Solubility (mg/mL) Classification Source(s)

< 3.7 107 (at pH 3.7) Freely Soluble [11]

1.2 (Acid Buffer) ~33 Soluble [12]

4.5 (Acetate Buffer) 20 - 25 Sparingly Soluble [12]

6.8 (Phosphate

Buffer)
20 - 25 Sparingly Soluble [12]

7.5 (Phosphate

Buffer)
20 - 25 Sparingly Soluble [12]

10.1 47 Soluble [11]

Q3: How exactly does pH influence Pregabalin's solubility?
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A: Pregabalin is a zwitterionic molecule, meaning it contains both an acidic (carboxyl) and a

basic (amine) functional group.[11] Its net charge changes with the pH of the solution, which

directly impacts its solubility.

At low pH (pH < 4.2): The amine group is protonated (-NH₃⁺) and the carboxyl group is

neutral (-COOH). The molecule carries a net positive charge and is highly soluble.

At neutral pH (pH ~4.2 to ~10.6): The amine group is protonated (-NH₃⁺) and the carboxyl

group is deprotonated (-COO⁻). The molecule exists as a zwitterion with no net charge. Its

solubility is lowest in this range, particularly near its isoelectric point (~pH 7.4).[1]

At high pH (pH > 10.6): The amine group is neutral (-NH₂) and the carboxyl group is

deprotonated (-COO⁻). The molecule carries a net negative charge and its solubility

increases again.
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Low pH (< pKa1) Isoelectric Range (pKa1 < pH < pKa2) High pH (> pKa2)

Cationic Form
(High Solubility)

Zwitterionic Form
(Lowest Solubility)

pH increases
(deprotonation of -COOH) Anionic Form

(High Solubility)

pH increases
(deprotonation of -NH3+)

Precipitation Observed
in Buffered Solution

Is Final [Pregabalin]
> 20 mg/mL?

Is Final pH
between 6.5 and 8.0?

No

High Risk for Precipitation
(Near Isoelectric Point)

Yes

Review Order of Addition

Yes

Solution Stable

No
Action: Change Buffer System

to maintain pH < 6.5

Action: Add Drug Stock to
FULL Buffer Volume w/ Stirring
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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